Cas no 2171230-50-3 ((2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid)

• Product Name: (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid
• CAS No: 2171230-50-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5792379
• PubChem ID: 165515502
• Update Time: 2025-06-13

(2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171230-50-3
• (2S)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}butanoic acid
• EN300-1529648
• (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid

• Inchi： 1S/C26H30N2O6/c1-2-22(24(30)31)27-23(29)15-26(11-13-33-14-12-26)28-25(32)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： GRQKGCPCUAEKPC-QFIPXVFZSA-N
• SMILES： O1CCC(CC(N[C@H](C(=O)O)CC)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid

Comprehensive Overview of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid (CAS No. 2171230-50-3)

The compound (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid, identified by its CAS No. 2171230-50-3, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its structural complexity, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxane) ring, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industries are increasingly interested in this molecule due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the key features of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in SPPS, offering stability under basic conditions while being easily removable under mild acidic conditions. This property is critical for synthesizing peptide-based therapeutics, which are gaining traction in treating diseases like cancer, diabetes, and autoimmune disorders. The molecule’s chiral center at the 2S position further enhances its utility in creating enantiomerically pure compounds, a priority in modern pharmaceutical development.

In the context of AI-driven drug discovery, CAS No. 2171230-50-3 has emerged as a subject of interest for computational chemists. Machine learning models are being trained to predict the reactivity and compatibility of such Fmoc-protected amino acid derivatives, accelerating the design of novel peptide drugs. This aligns with the broader trend of integrating artificial intelligence into life sciences, a topic frequently searched by professionals and academics. The compound’s unique structure also makes it a candidate for biomaterial engineering, particularly in developing hydrogels and drug delivery systems.

From a sustainability perspective, the synthesis and application of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid are being optimized to reduce environmental impact. Green chemistry principles, such as minimizing solvent use and improving atom economy, are being applied to its production. This resonates with the increasing focus on eco-friendly pharmaceuticals, a hot topic among environmentally conscious researchers and regulatory bodies.

In summary, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}butanoic acid (CAS No. 2171230-50-3) is a multifaceted compound with significant applications in peptide chemistry, drug development, and biomaterials. Its relevance to cutting-edge fields like AI-aided research and sustainable chemistry ensures its continued prominence in scientific discourse. For researchers seeking high-purity intermediates or exploring innovative therapeutic platforms, this compound represents a critical building block in advancing next-generation medicines.